3-Cyclopropoxy-5-iodoisonicotinonitrile

• Molecular Formula: C9H7IN2O
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-iodopyridine-4-carbonitrile
• InChI: InChI=1S/C9H7IN2O/c10-8-4-12-5-9(7(8)3-11)13-6-1-2-6/h4-6H,1-2H2
• InChI Key: ZSERLIQQTWHLRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2C#N)I

Description

3-Cyclopropoxy-5-iodoisonicotinonitrile is a heterocyclic nitrile derivative featuring a pyridine core substituted with a cyclopropoxy group at the 3-position and an iodine atom at the 5-position. The nitrile group at the 4-position enhances its reactivity in nucleophilic and cross-coupling reactions. This compound is of interest in medicinal chemistry and materials science due to the unique electronic and steric effects imparted by its substituents:

• Cyclopropoxy group: A strained three-membered ether ring that increases electrophilicity and may influence metabolic stability .
• Iodo substituent: A heavy halogen atom that facilitates halogen bonding and serves as a synthetic handle for further functionalization (e.g., Suzuki-Miyaura couplings) .
• Nitrile moiety: A polar functional group that contributes to hydrogen bonding and dipole interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-iodoisonicotinonitrile typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-cyclopropoxyisonicotinonitrile and iodine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a suitable solvent and a catalyst to facilitate the iodination process.

Purification: The product is purified using standard techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-5-iodoisonicotinonitrile are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reactors, and implementing efficient purification techniques to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-iodoisonicotinonitrile undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents such as organometallic compounds.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions under appropriate conditions, leading to the formation of different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions

Substitution: Organometallic reagents (e.g., Grignard reagents) under anhydrous conditions.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling: Palladium catalysts in the presence of a base and a suitable solvent.

Major Products

The major products formed from these reactions include various substituted isonicotinonitrile derivatives, which can be further utilized in different chemical syntheses.

Scientific Research Applications

3-Cyclopropoxy-5-iodoisonicotinonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-iodoisonicotinonitrile involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-Cyclopropoxy-5-iodoisonicotinonitrile with structurally related nitriles and heterocycles, focusing on molecular properties, reactivity, and applications.

Table 1: Key Properties of 3-Cyclopropoxy-5-iodoisonicotinonitrile and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	LogP	Polar Surface Area (Ų)	Notable Reactivity
3-Cyclopropoxy-5-iodoisonicotinonitrile	C₉H₇IN₂O	302.07	Cyclopropoxy, Iodo, Nitrile	Not reported	~2.1†	~50†	Halogen bonding, Suzuki couplings
5-(3-Methyl-5-isoxazolyl)-3-nitro-6-phenyl-2-pyridone (5c)	C₁₆H₁₂N₄O₃	308.29	Nitro, Phenyl, Isoxazolyl	198–200	2.8	95	Electrophilic substitution
3-(Isooctyloxy)propiononitrile	C₁₁H₂₁NO	183.29	Isooctyloxy, Nitrile	Not reported	3.2	33	Hydrolysis, alkylation
3-Nitro-6-phenyl-5-(2-pyridyl)-2-pyridone (5a)	C₁₆H₁₁N₃O₃	293.28	Nitro, Phenyl, Pyridyl	210–212	2.5	89	Photophysical applications

† Estimated using computational tools (e.g., XLogP3 for LogP; cyclopropoxy and iodo contributions to polarity).

Structural and Functional Comparisons

Substituent Effects on Reactivity: The iodo substituent in 3-Cyclopropoxy-5-iodoisonicotinonitrile contrasts with nitro groups in compounds like 5c and 5a. Cyclopropoxy vs. Isooctyloxy: The cyclopropoxy group’s ring strain increases electrophilicity compared to the flexible isooctyloxy chain in 3-(isooctyloxy)propiononitrile. This strain may also reduce metabolic degradation relative to linear ethers .

Lipophilicity and Solubility: The LogP of 3-Cyclopropoxy-5-iodoisonicotinonitrile (~2.1) is lower than 3-(isooctyloxy)propiononitrile (LogP 3.2) due to the smaller cyclopropoxy group but higher than nitro-substituted analogues (e.g., 5a, LogP 2.5) due to iodine’s hydrophobicity . The polar surface area (~50 Ų) is intermediate between the highly polar nitro compounds (e.g., 5c, 95 Ų) and the less polar 3-(isooctyloxy)propiononitrile (33 Ų) .

Synthetic Utility: Unlike 5c and 5a, which are primarily used as intermediates in photophysical studies, 3-Cyclopropoxy-5-iodoisonicotinonitrile’s iodine atom makes it a candidate for catalyzed cross-couplings (e.g., forming biaryl structures) . The nitrile group enables nucleophilic additions, similar to 3-(isooctyloxy)propiononitrile, but with enhanced regioselectivity due to the pyridine ring’s electronic effects .

Contradictions and Limitations

• highlights nitro-substituted pyridones, which lack the nitrile group, limiting direct comparisons with 3-Cyclopropoxy-5-iodoisonicotinonitrile’s dual functionality.
• Data gaps (e.g., melting points, exact synthetic yields) for the target compound necessitate extrapolation from analogues, introducing uncertainty.